2,5-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]benzamide
• InChI: InChI=1S/C15H15Cl2NO2S/c1-9(19)14-5-3-11(21-14)6-7-18-15(20)12-8-10(16)2-4-13(12)17/h2-5,8-9,19H,6-7H2,1H3,(H,18,20)
• InChI Key: AUHPNBXAYJAUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CCNC(=O)C2=C(C=CC(=C2)Cl)Cl)O
• Molecular Formula: C15H15Cl2NO2S
• Molecular Weight: 344.3 g/mol

Description

2,5-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzamide, also known as DTTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Crystal Structure Analysis

The compound 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl] benzamide:N,N-dimethylformamide, which is structurally related to 2,5-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzamide, has been synthesized and its structure established by spectral analysis and X-ray diffraction studies. This indicates the relevance of such compounds in structural chemistry and materials science for understanding molecular interactions and stability (Sharma et al., 2016).

Protective Effects in Neurological Research

In a study investigating the effects of T-588, a compound with a similar thiophene structure, it was found to have protective effects against sodium nitroprusside-induced toxicity in cultured astrocytes, highlighting its potential neuroprotective properties (Phuagphong et al., 2004).

Antimicrobial and Antibiofilm Properties

Research into thiourea derivatives, including 2,5-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzamide, has shown significant antimicrobial activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm-forming capabilities. This suggests potential applications in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Antifungal Agent Development

The synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their 2-alkoxy derivatives, related to the chemical structure of interest, has been investigated for potential antifungal applications. These compounds demonstrate the ongoing research into thiophene derivatives for developing new antifungal agents (Narayana et al., 2004).

Anticancer Activity

A series of benzamide derivatives, including structures similar to 2,5-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzamide, have been synthesized and tested for anticancer activity against various cancer cell lines. This research illustrates the potential of such compounds in oncology for developing new anticancer therapies (Ravinaik et al., 2021).